6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

• CAS RN: 1279219-30-5
• Molecular Formula: C8H4BrFN2O2
• Molecular Weight: 259.034
• IUPAC Name: 6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H4BrFN2O2/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4/h1-3H,(H,13,14)
• InChI Key: MGXIGYUASCWVSB-UHFFFAOYSA-N
• SMILES: C1=CC2=NC(=C(N2C=C1Br)F)C(=O)O
• solubility: not available

Description

“6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 1322749-73-4. It has a molecular weight of 295.5. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C. It is a solid in physical form.

Molecular Structure Analysis

The InChI code for “6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is 1S/C8H4BrFN2O2.ClH/c9-4-1-2-5-11-6 (8 (13)14)7 (10)12 (5)3-4;/h1-3H, (H,13,14);1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is a solid compound. It is stored in an inert atmosphere at temperatures between 2-8°C.

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has the signal word ‘Warning’ and the hazard statements H302-H315-H319-H335. These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501, which provide guidance on how to handle the compound safely.

Future Directions

Imidazopyridine compounds, such as “6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid”, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the future directions of this compound could involve further exploration of its potential applications in drug discovery, particularly in the treatment of tuberculosis.

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Given its structural similarity to other imidazo[1,2-a]pyridines, it may interact with biological targets through hydrogen bonding, π-π stacking, or halogen bonding .

Result of Action

The molecular and cellular effects of 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid’s action are currently unknown due to the lack of research on this compound .